Cas no 17156-72-8 (4,4,6,6,8,8-hexamethyl-2-phenyl-1,3,5,7,2,4,6,8-tetroxatetrasilocan-2-yl)

• Product Name: 4,4,6,6,8,8-hexamethyl-2-phenyl-1,3,5,7,2,4,6,8-tetroxatetrasilocan-2-yl
• CAS No: 17156-72-8
• MF: C₁₂H₂₃O₄Si₄
• MW: 343.650627374649
• CID: 1354836
• PubChem ID: 6328193
• Update Time: 2025-04-20

4,4,6,6,8,8-hexamethyl-2-phenyl-1,3,5,7,2,4,6,8-tetroxatetrasilocan-2-yl Chemical and Physical Properties

Names and Identifiers

• 4,4,6,6,8,8-hexamethyl-2-phenyl-1,3,5,7,2,4,6,8-tetroxatetrasilocan-2-yl
• 2,2,4,4,6,6-hexamethyl-8-phenyl-1,3,5,7,2,4,6,8λ³-tetraoxatetrasilocane
• 2,2,4,4,6,6-Hexamethyl-8-phenylcyclotetrasiloxane
• BRN 2945629
• 17156-72-8
• UNII-HQL8Z932Q3
• 2,2,4,4,6,6-hexamethyl-8-phenyl-cyclotetrasiloxane
• BRN2945629
• BRN-2945629
• DTXSID10169132
• CYCLOTETRASILOXANE, 2,2,4,4,6,6-HEXAMETHYL-8-PHENYL-
• HQL8Z932Q3

• Inchi： 1S/C12H23O4Si4/c1-18(2)13-17(12-10-8-7-9-11-12)14-19(3,4)16-20(5,6)15-18/h7-11H,1-6H3
• InChI Key： ABHMKYCWMZGAJE-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)O[Si](C)(C)O[Si](C2C=CC=CC=2)O[Si](C)(C)O1 |^1:8|

Computed Properties

• Exact Mass: 344.07512
• Monoisotopic Mass: 343.06734035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92